6-amino-5-ethyl-1H-pyrimidine-2-thione

• IUPAC Name: 6-amino-5-ethyl-1H-pyrimidine-2-thione
• InChI: InChI=1S/C6H9N3S/c1-2-4-3-8-6(10)9-5(4)7/h3H,2H2,1H3,(H3,7,8,9,10)
• InChI Key: HTQFZPJJBQIULO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=S)N=C1)N
• Molecular Formula: C6H9N3S
• Molecular Weight: 155.22 g/mol

Description

6-amino-5-ethyl-1H-pyrimidine-2-thione is a heterocyclic organic compound with the molecular formula C7H10N2S. It is a white to light yellow crystalline powder with a melting point of 180-183°C. This compound has attracted significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The exact mechanism of action of 6-amino-5-ethyl-1H-pyrimidine-2-thione is not well understood. However, it is believed to exert its biological activity by interacting with specific enzymes or receptors in the body.
Biochemical and physiological effects:
Studies have shown that 6-amino-5-ethyl-1H-pyrimidine-2-thione exhibits various biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms such as bacteria and fungi. It has also been shown to exhibit cytotoxic activity against various cancer cell lines. Additionally, this compound has been reported to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-amino-5-ethyl-1H-pyrimidine-2-thione in lab experiments is its relatively simple synthesis method. Additionally, this compound exhibits a wide range of biological activities, making it a versatile tool for researchers. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6-amino-5-ethyl-1H-pyrimidine-2-thione. One potential area of research is the synthesis of novel derivatives of this compound with improved biological activity. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in various fields. Finally, more research is needed to explore the potential use of this compound in combination with other drugs for the treatment of various diseases.

Synthesis Methods

Several methods have been reported for the synthesis of 6-amino-5-ethyl-1H-pyrimidine-2-thione. One of the most commonly used methods involves the reaction between 2-mercapto-5-ethylpyrimidine and ammonium carbonate in the presence of a catalyst such as copper sulfate. Another method involves the reaction between 2-chloro-5-ethylpyrimidine and thiourea in the presence of a base such as potassium hydroxide.

Scientific Research Applications

6-amino-5-ethyl-1H-pyrimidine-2-thione has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit various biological activities such as antimicrobial, antifungal, antitumor, and anti-inflammatory activities. This compound has also been investigated for its potential use as a starting material for the synthesis of various pharmacologically active compounds.